Cas no 6277-44-7 (10-methylacridin-10-ium; methyl hydrogen sulfate)

• Product Name: 10-methylacridin-10-ium; methyl hydrogen sulfate
• CAS No: 6277-44-7
• MF: C₁₅H₁₅NO₄S
• MW: 305.34890294075
• CID: 957791
• PubChem ID: 15859739
• Update Time: 2025-04-19

10-methylacridin-10-ium; methyl hydrogen sulfate Chemical and Physical Properties

Names and Identifiers

• 10-methylacridin-10-ium; methyl hydrogen sulfate
• NSC35021
• 6277-44-7
• 10-METHYLACRIDIN-10-IUMMETHYLSULFATE
• 10-METHYLACRIDIN-10-IUM METHYL SULFATE
• AKOS024334128
• NSC-35021
• SCHEMBL6265657
• 10-methylacridinium methyl sulfate
• DTXSID00978432
• 10-methylacridin-10-ium;methyl sulfate

• Inchi： 1S/C14H12N.CH4O4S/c1-15-13-8-4-2-6-11(13)10-12-7-3-5-9-14(12)15;1-5-6(2,3)4/h2-10H,1H3;1H3,(H,2,3,4)/q+1;/p-1
• InChI Key： DVOXVUAOBKXFHG-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])OC.[N+]1(C)C2C=CC=CC=2C=C2C=CC=CC=12

Computed Properties

• Exact Mass: 306.08008
• Monoisotopic Mass: 305.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 294
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.7A^2

Experimental Properties

• PSA: 67.48
• LogP: 2.99130